Cas no 2138054-95-0 (N-{5-azaspiro[3.4]octan-8-yl}-2-nitrobenzene-1-sulfonamide)

N-{5-azaspiro[3.4]octan-8-yl}-2-nitrobenzene-1-sulfonamide is a specialized sulfonamide derivative featuring a unique 5-azaspiro[3.4]octane scaffold, which enhances its structural rigidity and potential binding affinity. The presence of the 2-nitrobenzenesulfonamide moiety contributes to its utility as an intermediate in medicinal chemistry, particularly in the synthesis of bioactive molecules. This compound is of interest due to its potential applications in drug discovery, where its spirocyclic framework may improve pharmacokinetic properties such as metabolic stability and solubility. The nitro group further allows for selective functionalization, enabling diverse derivatization strategies. Its well-defined structure makes it a valuable building block for the development of novel therapeutic agents.
N-{5-azaspiro[3.4]octan-8-yl}-2-nitrobenzene-1-sulfonamide structure
2138054-95-0 structure
Product Name:N-{5-azaspiro[3.4]octan-8-yl}-2-nitrobenzene-1-sulfonamide
CAS No:2138054-95-0
MF:C13H17N3O4S
MW:311.356781721115
CID:5841800
PubChem ID:165947855
Update Time:2025-06-07

N-{5-azaspiro[3.4]octan-8-yl}-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • EN300-1169430
    • N-{5-azaspiro[3.4]octan-8-yl}-2-nitrobenzene-1-sulfonamide
    • 2138054-95-0
    • Inchi: 1S/C13H17N3O4S/c17-16(18)10-4-1-2-5-11(10)21(19,20)15-12-6-9-14-13(12)7-3-8-13/h1-2,4-5,12,14-15H,3,6-9H2
    • InChI Key: YPOYHCXLRJQVII-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(NC1CCNC21CCC2)(=O)=O

Computed Properties

  • Exact Mass: 311.09397721g/mol
  • Monoisotopic Mass: 311.09397721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 507
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 112Ų

N-{5-azaspiro[3.4]octan-8-yl}-2-nitrobenzene-1-sulfonamide Pricemore >>

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